Cas no 2108117-59-3 (methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate)

• Product Name: methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate
• CAS No: 2108117-59-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5272410
• Update Time: 2025-10-29

methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-5-carboxylic acid, 4,5,6,7-tetrahydro-, methyl ester
• methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate

• Inchi： 1S/C9H12N2O2/c1-13-9(12)7-3-5-11-8(6-7)2-4-10-11/h2,4,7H,3,5-6H2,1H3
• InChI Key： DTJRPOBTYHPZRH-UHFFFAOYSA-N
• SMILES： C12=CC=NN1CCC(C(OC)=O)C2

Additional information on methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate

Comprehensive Overview of Methyl 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate (CAS No. 2108117-59-3)

Methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate (CAS No. 2108117-59-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the tetrahydropyrazolopyridine family, a class of molecules known for their versatile biological activities. Its molecular formula, C₉H₁₂N₂O₂, highlights a balanced combination of nitrogen and oxygen functionalities, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate has surged, particularly in the context of drug discovery. Researchers are increasingly exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation therapy. The compound's pyrazolo[1,5-a]pyridine core is structurally analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. This property aligns with the growing interest in small-molecule therapeutics, a trend driven by advancements in precision medicine.

From a synthetic perspective, CAS 2108117-59-3 is often synthesized via multicomponent reactions or catalytic hydrogenation, methods that align with the pharmaceutical industry's push toward green chemistry. Its ester group (methyl carboxylate) offers reactivity for further derivatization, a feature highly sought after in medicinal chemistry optimization. Notably, the compound's stability under physiological conditions has made it a candidate for prodrug development, a niche yet rapidly evolving area in drug delivery systems.

The agrochemical sector has also shown interest in methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate, particularly for designing next-generation pesticides. Its heterocyclic backbone mimics natural alkaloids, which are increasingly preferred over traditional synthetic pesticides due to environmental concerns. This aligns with global trends toward sustainable agriculture, a topic dominating search engine queries related to crop protection.

Analytical characterization of CAS 2108117-59-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a critical consideration for industries prioritizing quality-by-design (QbD) principles. The compound's logP and solubility profiles further support its utility in formulation studies, addressing common challenges in bioavailability enhancement.

In summary, methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylate (CAS No. 2108117-59-3) exemplifies the convergence of synthetic versatility and biological relevance. Its applications span drug discovery, agrochemical innovation, and material science, reflecting broader industrial shifts toward sustainability and targeted therapies. As research progresses, this compound is poised to remain a focal point in interdisciplinary scientific discourse.